Cas no 6144-93-0 (4,4-Dimethylpentan-2-ol)

• Product Name: 4,4-Dimethylpentan-2-ol
• CAS No: 6144-93-0
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD00004548
• CID: 526653
• PubChem ID: 110789
• Update Time: 2025-10-30

4,4-Dimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol,4,4-dimethyl-
• 4,4-dimethyl-2-Pentanol
• 4,4-DIMETHYL-3-PENTANONE
• 4,4-dimethylpentan-2-ol
• 1,3,3-trimethyl-1-butanol
• 2,2-dimethyl-4-pentanol
• 2,4,4-Trimethyl-1-pentol
• 2-Pentanol,4,4-dimethyl
• 4,4-dimethyl-pentan-2-ol
• Methylneopentylcarbinol
• 4,4-Dimethylpentan-2-ol

• MDL： MFCD00004548
• Inchi： 1S/C7H16O/c1-6(8)5-7(2,3)4/h6,8H,5H2,1-4H3
• InChI Key： OIBKGNPMOMMSSI-UHFFFAOYSA-N
• SMILES： OC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 116.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.815 g/mL at 25 °C(lit.)
• Melting Point: -60°C
• Boiling Point: 137-137.5 °C736 mm Hg(lit.)
• Flash Point: 98 °F
• Refractive Index: n20/D 1.418(lit.)
• PSA: 20.23000
• LogP: 1.80340
• Solubility: Not determined

4,4-Dimethylpentan-2-ol Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36-S37-S39
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10

Additional information on 4,4-Dimethylpentan-2-ol

4,4-Dimethylpentan-2-ol (CAS No. 6144-93-0): An Overview of Its Properties, Applications, and Recent Research

4,4-Dimethylpentan-2-ol (CAS No. 6144-93-0) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, also known as 2-(1,1-Dimethylethyl)-1-propanol, is characterized by its unique molecular structure and favorable chemical properties. In this article, we will delve into the key aspects of 4,4-Dimethylpentan-2-ol, including its physical and chemical properties, synthesis methods, applications, and recent research developments.

Physical and Chemical Properties

4,4-Dimethylpentan-2-ol is a colorless liquid with a mild odor. It has a molecular formula of C₇H₁₆O and a molecular weight of 116.20 g/mol. The compound exhibits excellent solubility in organic solvents such as ethanol and acetone but is only slightly soluble in water. Its boiling point is around 158°C at atmospheric pressure, and it has a density of approximately 0.83 g/cm³ at room temperature. These properties make 4,4-Dimethylpentan-2-ol suitable for a wide range of applications in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 4,4-Dimethylpentan-2-ol can be achieved through various routes, each with its own advantages and limitations. One common method involves the reduction of the corresponding ketone using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride. Another approach involves the hydration of the corresponding alkene using an acid catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as the use of catalytic hydrogenation or enzymatic processes.

Applications in Pharmaceuticals

4,4-Dimethylpentan-2-ol has found applications in the pharmaceutical industry due to its ability to serve as an intermediate in the synthesis of various drugs. For instance, it can be used as a starting material for the production of anti-inflammatory agents and analgesics. Additionally, its solubility properties make it useful as a solvent or co-solvent in drug formulations, enhancing the stability and bioavailability of active pharmaceutical ingredients (APIs).

Applications in Chemical Synthesis

In the field of chemical synthesis, 4,4-Dimethylpentan-2-ol is valued for its reactivity and functional group versatility. It can undergo various chemical transformations such as esterification, etherification, and oxidation to produce a wide range of derivatives with diverse applications. For example, it can be converted into esters for use in fragrances and flavorings or into ethers for use in polymerization reactions.

Applications in Materials Science

The unique properties of 4,4-Dimethylpentan-2-ol also make it useful in materials science. It can be incorporated into polymer formulations to improve their mechanical properties or used as a plasticizer to enhance flexibility and processability. Additionally, its low toxicity and environmental compatibility make it suitable for use in eco-friendly materials.

Recent Research Developments

The ongoing research on 4,4-Dimethylpentan-2-ol continues to uncover new possibilities for its application. Recent studies have explored its potential as a chiral building block for asymmetric synthesis, which is crucial for the production of enantiopure compounds used in pharmaceuticals and fine chemicals. Additionally, researchers are investigating its use as a green solvent in sustainable chemical processes to reduce environmental impact.

A notable study published in the Journal of Organic Chemistry highlighted the use of 4,4-Dimethylpentan-2-ol as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding opens up new avenues for the development of antiviral therapies using this versatile compound.

In another study published in Green Chemistry, scientists developed an efficient catalytic method for the selective oxidation of 4,4-Dimethylpentan-2-ol to produce high-value chemicals with minimal waste generation. The method utilized a heterogeneous catalyst under mild conditions, making it an attractive option for industrial-scale production.

Safety Considerations

" 4, 4-Dimethylpentan- 2- ol "
is generally considered safe when proper safety protocols are followed. It is important to handle this compound with appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally,

storage should be in tightly sealed containers away from heat sources and incompatible materials.

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In conclusion," 4," 4-Dimethylpentan-" 2-" ol (CAS No." 61-" 3-" 0)
Its unique physical and chemical properties,

combined with recent advancements in research,

make it an exciting area for further exploration.

Whether used as an intermediate in pharmaceutical synthesis,

a solvent in chemical processes,

or a component in materials science,

This compound continues to demonstrate its versatility

and potential for contributing to scientific progress.